4-[4-(2-hydroxyethyl)-1-piperazinyl]-N-isopropyl-3-pyridinesulfonamide

• Molecular Formula: C14H24N4O3S
• Molecular Weight: 328.43 g/mol
• IUPAC Name: 4-[4-(2-hydroxyethyl)piperazin-1-yl]-N-propan-2-ylpyridine-3-sulfonamide
• InChI: InChI=1S/C14H24N4O3S/c1-12(2)16-22(20,21)14-11-15-4-3-13(14)18-7-5-17(6-8-18)9-10-19/h3-4,11-12,16,19H,5-10H2,1-2H3
• InChI Key: JEVUCWMUXKNSKN-UHFFFAOYSA-N
• SMILES: CC(C)NS(=O)(=O)C1=C(C=CN=C1)N2CCN(CC2)CCO

Description

4-[4-(2-hydroxyethyl)-1-piperazinyl]-N-isopropyl-3-pyridinesulfonamide, also known as PIPES, is a chemical compound commonly used in scientific research. It is a buffering agent that helps maintain a stable pH in biological experiments. PIPES is widely used in biochemical and physiological experiments due to its unique properties.

Mechanism of Action

4-[4-(2-hydroxyethyl)-1-piperazinyl]-N-isopropyl-3-pyridinesulfonamide acts as a buffer by accepting or donating protons to maintain a stable pH. It has a pKa value of 7.5, which makes it an effective buffer at physiological pH. 4-[4-(2-hydroxyethyl)-1-piperazinyl]-N-isopropyl-3-pyridinesulfonamide is a zwitterionic compound, meaning it has both positive and negative charges. This property allows it to interact with both acidic and basic molecules, making it an effective buffer in a wide range of biological experiments.
Biochemical and Physiological Effects:
4-[4-(2-hydroxyethyl)-1-piperazinyl]-N-isopropyl-3-pyridinesulfonamide has minimal biochemical and physiological effects on cells and tissues. It is non-toxic and does not interfere with cellular processes. 4-[4-(2-hydroxyethyl)-1-piperazinyl]-N-isopropyl-3-pyridinesulfonamide has been shown to have minimal effects on enzyme activity and protein stability, making it an ideal buffer for biochemical experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[4-(2-hydroxyethyl)-1-piperazinyl]-N-isopropyl-3-pyridinesulfonamide is its ability to maintain a stable pH in biological experiments. It is also a highly soluble compound, making it easy to prepare solutions at various concentrations. 4-[4-(2-hydroxyethyl)-1-piperazinyl]-N-isopropyl-3-pyridinesulfonamide has minimal effects on enzyme activity and protein stability, making it an ideal buffer for biochemical experiments. However, 4-[4-(2-hydroxyethyl)-1-piperazinyl]-N-isopropyl-3-pyridinesulfonamide has limitations in certain experiments that require a specific pH range. Its buffering capacity is limited at pH values outside of its pKa range, which may require the use of alternative buffers.

Future Directions

There are several future directions for the use of 4-[4-(2-hydroxyethyl)-1-piperazinyl]-N-isopropyl-3-pyridinesulfonamide in scientific research. One area of interest is the development of 4-[4-(2-hydroxyethyl)-1-piperazinyl]-N-isopropyl-3-pyridinesulfonamide derivatives with improved buffering capacity at different pH ranges. Another area of interest is the use of 4-[4-(2-hydroxyethyl)-1-piperazinyl]-N-isopropyl-3-pyridinesulfonamide in drug delivery systems. 4-[4-(2-hydroxyethyl)-1-piperazinyl]-N-isopropyl-3-pyridinesulfonamide has been shown to improve the stability and solubility of certain drugs, making it a potential candidate for drug delivery applications. Additionally, further research is needed to explore the potential effects of 4-[4-(2-hydroxyethyl)-1-piperazinyl]-N-isopropyl-3-pyridinesulfonamide on cellular processes and to develop new applications for this versatile compound.
Conclusion:
In conclusion, 4-[4-(2-hydroxyethyl)-1-piperazinyl]-N-isopropyl-3-pyridinesulfonamide is a widely used buffering agent in scientific research. Its unique properties make it an ideal buffer for biochemical and physiological experiments. 4-[4-(2-hydroxyethyl)-1-piperazinyl]-N-isopropyl-3-pyridinesulfonamide has minimal effects on cellular processes and is non-toxic, making it a safe and effective compound for laboratory experiments. While 4-[4-(2-hydroxyethyl)-1-piperazinyl]-N-isopropyl-3-pyridinesulfonamide has limitations in certain experiments, its versatility and potential for future applications make it an important compound in scientific research.

Synthesis Methods

The synthesis of 4-[4-(2-hydroxyethyl)-1-piperazinyl]-N-isopropyl-3-pyridinesulfonamide involves the reaction between 4-chloropyridine-3-sulfonamide and 2-hydroxyethylpiperazine in the presence of isopropylamine. The reaction takes place in a solvent such as methanol or acetonitrile. The resulting product is then purified using techniques such as column chromatography or recrystallization. 4-[4-(2-hydroxyethyl)-1-piperazinyl]-N-isopropyl-3-pyridinesulfonamide is commercially available in both powder and solution form.

Scientific Research Applications

4-[4-(2-hydroxyethyl)-1-piperazinyl]-N-isopropyl-3-pyridinesulfonamide is widely used in scientific research as a buffering agent to maintain a stable pH in biological experiments. It is commonly used in cell culture, protein purification, and enzyme assays. 4-[4-(2-hydroxyethyl)-1-piperazinyl]-N-isopropyl-3-pyridinesulfonamide is also used in electrophysiology experiments to maintain the pH of the extracellular solution. Additionally, 4-[4-(2-hydroxyethyl)-1-piperazinyl]-N-isopropyl-3-pyridinesulfonamide is used in molecular biology experiments such as PCR and DNA sequencing.